Cas no 1111108-95-2 (3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid)

• Product Name: 3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid
• CAS No: 1111108-95-2
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD11876892
• CID: 2606693
• PubChem ID: 53222298
• Update Time: 2025-06-14

3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid
• DTXSID70686815
• 3-(2-Oxo-1,2-dihydropyrimidin-5-yl)benzoic acid
• LUB10895
• 3-(2-Hydroxypyrimidin-5-yl)benzoicacid
• 3-(2-Hydroxypyrimidin-5-yl)benzoic acid
• 5-(3-CARBOXYPHENYL)-2-HYDROXYPYRIMIDINE
• MFCD11876892
• 1111108-95-2
• SB59128
• BS-30097

• MDL： MFCD11876892
• Inchi： 1S/C11H8N2O3/c14-10(15)8-3-1-2-7(4-8)9-5-12-11(16)13-6-9/h1-6H,(H,14,15)(H,12,13,16)
• InChI Key： OQBIJKSTMQOQND-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=NC(NC=1)=O)=O

Computed Properties

• Exact Mass: 216.05349212Da
• Monoisotopic Mass: 216.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid

Research Brief on 3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid (CAS: 1111108-95-2): Recent Advances and Applications

3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid (CAS: 1111108-95-2) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the pyrimidinone core and benzoic acid moiety, make it a versatile scaffold for medicinal chemistry. Recent research has demonstrated its utility in the design of selective kinase inhibitors, where it serves as a critical pharmacophore. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid into a series of compounds targeting the PI3K/AKT/mTOR pathway, a key signaling cascade implicated in cancer progression. The study highlighted the compound's ability to enhance binding affinity and selectivity, leading to improved therapeutic efficacy in preclinical models.

In addition to its role in oncology, 3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid has shown promise in the development of anti-inflammatory agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) described its use as a building block for the synthesis of novel COX-2 inhibitors. The researchers found that derivatives of this compound exhibited potent inhibitory activity against COX-2, with minimal effects on COX-1, suggesting a favorable safety profile for potential use in treating inflammatory diseases such as rheumatoid arthritis.

The synthesis of 3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid has also been optimized in recent years, with advancements in green chemistry approaches. A 2023 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthetic route, utilizing catalytic methods to reduce waste and improve yield. These developments are critical for enabling large-scale production and further exploration of the compound's applications.

Looking ahead, the potential of 3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid extends beyond its current applications. Ongoing research is investigating its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. For example, preliminary data from a 2024 study suggest that derivatives of this compound may exhibit neuroprotective effects by modulating oxidative stress pathways, opening new avenues for Alzheimer's disease research.

In conclusion, 3-(2-oxo-1H-pyrimidin-5-yl)benzoic acid (CAS: 1111108-95-2) represents a promising scaffold in medicinal chemistry, with demonstrated applications in oncology and inflammation. Recent advancements in its synthesis and biological evaluation underscore its potential as a versatile tool for drug discovery. Future research will likely expand its therapeutic scope, making it a compound of continued interest in the chemical biology and pharmaceutical industries.